Cas no 919844-60-3 (N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-1-carboxamide)

• Product Name: N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-1-carboxamide
• CAS No: 919844-60-3
• MF: C₂₂H₁₄FN₅O₂
• MW: 399.377267360687
• CID: 5505348
• Update Time: 2025-10-22

N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]naphthalene-1-carboxamide
• N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-1-carboxamide

• Inchi： 1S/C22H14FN5O2/c23-15-8-10-16(11-9-15)28-20-19(12-25-28)22(30)27(13-24-20)26-21(29)18-7-3-5-14-4-1-2-6-17(14)18/h1-13H,(H,26,29)
• InChI Key： IVOIXXLWNVSBDX-UHFFFAOYSA-N
• SMILES： C1(C(NN2C=NC3N(C4=CC=C(F)C=C4)N=CC=3C2=O)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylnaphthalene-1-carboxamide

N-1-(4-Fluorophenyl)-4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-5-Ylnaphthalene-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 919844-60-3, named N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylnaphthalene-1-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound is a derivative of pyrazolo[3,4-d]pyrimidine, a heterocyclic structure known for its versatility in medicinal chemistry applications. The presence of a naphthalene moiety further enhances its structural complexity and potential for interaction with biological targets.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-cancer agents. The naphthalene component of this compound adds an aromatic system that can contribute to increased lipophilicity and improved drug-like properties. Additionally, the fluorophenyl group attached to the molecule introduces electronic effects that can modulate the compound's activity and selectivity.

One of the most intriguing aspects of this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar physical and chemical properties but differ in their molecular frameworks. This property makes them valuable tools for optimizing drug candidates by altering their pharmacokinetic profiles without significantly affecting their biological activity.

Recent research has also explored the anti-inflammatory and antioxidant properties of similar compounds, suggesting that this molecule could have applications in treating chronic inflammatory diseases or oxidative stress-related disorders. The oxo group at position 4 of the pyrazolo[3,4-d]pyrimidine ring is believed to play a critical role in these activities by stabilizing reactive intermediates and enhancing redox cycling.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The incorporation of the fluorophenyl group typically requires careful optimization to ensure regioselectivity and yield. Advanced techniques such as microwave-assisted synthesis or continuous flow chemistry have been employed to streamline the production process and improve scalability.

From a structural standpoint, the molecule's heterocyclic core provides a rigid framework that can facilitate interactions with protein targets such as kinases or proteases. Computational studies using molecular docking have revealed potential binding modes that align well with experimental data from bioassays.

Another area of interest is the compound's potential as a prodrug or drug delivery vehicle due to its ability to undergo controlled cleavage under specific physiological conditions. This property could enhance its efficacy in targeted therapies while minimizing systemic toxicity.

Recent advancements in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of this compound's structure and purity. These methods are essential for ensuring consistency in preclinical studies and regulatory submissions.

In conclusion, N-1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylnaphthalene-1-carboxamide represents a promising candidate for further exploration in drug discovery programs targeting diverse therapeutic areas. Its unique combination of structural features and biological activities positions it as a valuable asset in the development of novel therapeutics.